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Compound of Interest

2,4,6-
Compound Name:
Trimethylbenzenesulfonohydrazide

Cat. No.: B098524

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of 2,4,6-Trimethylbenzenesulfonohydrazide. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Properties and Hazards

Property Value Reference
Molecular Formula CoH14N202S [1]
Molecular Weight 214.28 g/mol [1]
Appearance White solid [2]

Melting Point 112-114 °C (decomposes)

Flammable solid, Causes

serious eye irritation, Causes
Hazards Lo

skin irritation, May cause

respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety
when handling 2,4,6-Trimethylbenzenesulfonohydrazide.

PPE Category Specification

) Chemical splash goggles meeting European
Eye Protection ]
standard EN 166 or equivalent.[1]

Hand Protection Chemical-resistant protective gloves.[1]

Wear appropriate protective gloves and clothing

Body Protection )
to prevent skin exposure.[1]

Under normal use conditions with adequate
ventilation, no respiratory protection is needed.

Respiratory Protection [1] For large-scale operations, emergencies, or
situations where dust may be generated, use a
type P3 (EN 143) respirator cartridge.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is critical to mitigate the risks associated with 2,4,6-
Trimethylbenzenesulfonohydrazide.

1. Preparation and Engineering Controls:

¢ Ventilation: Ensure adequate ventilation, especially in confined areas.[1] All work with this
compound should ideally be performed in a chemical fume hood.

 Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.

o Emergency Equipment: Ensure that eyewash stations and safety showers are close to the
workstation location.

2. Handling:
e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Avoid contact with skin and eyes.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.benchchem.com/product/b098524?utm_src=pdf-body
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10536451&productDescription=2%2C4%2C6-Trimethylbenzenesulfonyl+hydrazide%2C+97%25%2C+Acros+Organics&countryCode=GB&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

w

. Storage:

Store in a well-ventilated place. Keep the container tightly closed.

For long-term stability, it is recommended to store in a freezer at temperatures below 0°C.[3]

Disposal Plan

Proper disposal of 2,4,6-Trimethylbenzenesulfonohydrazide and contaminated materials is
essential to prevent environmental contamination and accidents.

o Waste Classification: This material should be treated as hazardous waste.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.

o Contaminated Packaging: Empty containers may retain product residue and should be
disposed of in the same manner as the substance itself.

Emergency Procedures

First Aid Measures:
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Exposure Route

First Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of
water while removing all contaminated clothes

and shoes. Get medical attention.[1]

Ingestion

Clean mouth with water. Get medical attention.

[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1]

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish.

e Hazardous Combustion Products: May produce carbon oxides, nitrogen oxides (NOx), and

sulfur oxides.[4]

Workflow for Safe Handling of 2,4,6-
Trimethylbenzenesulfonohydrazide
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Caption: Workflow for the safe handling and disposal of 2,4,6-

Trimethylbenzenesulfonohydrazide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2,4,6-Trimethylbenzenesulfonohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098524+#personal-protective-equipment-for-handling-
2-4-6-trimethylbenzenesulfonohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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